![molecular formula C16H19Cl2N B2773662 (4-Chlorophenyl)-(3-propan-2-ylphenyl)methanamine;hydrochloride CAS No. 2243510-45-2](/img/structure/B2773662.png)
(4-Chlorophenyl)-(3-propan-2-ylphenyl)methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(4-Chlorophenyl)methanamine hydrochloride” is a solid substance stored at room temperature . It has a molecular weight of 178.06 .
Molecular Structure Analysis
The molecular structure of “(4-Chlorophenyl)methanamine” consists of a chlorine atom attached to the fourth carbon of a phenyl ring, and a methanamine group attached to the phenyl ring .Physical And Chemical Properties Analysis
“(4-Chlorophenyl)methanamine” has a molecular weight of 141.598, a density of 1.2±0.1 g/cm3, a boiling point of 216.6±15.0 °C at 760 mmHg, and a flash point of 90.6±0.0 °C .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of related compounds, providing a basis for understanding the chemical properties and potential applications of "(4-Chlorophenyl)-(3-propan-2-ylphenyl)methanamine;hydrochloride". For example, the synthesis of complex compounds involving chlorophenyl groups has been explored, demonstrating the versatility of these compounds in chemical reactions and potential for creating diverse molecules with specific properties (Hicks et al., 1984).
Pharmaceutical Applications
The development of antidepressants like sertraline hydrochloride showcases the application of chlorophenyl and propylphenyl groups in therapeutic agents. Innovative synthesis methods have been developed to improve the production efficiency and purity of these pharmaceuticals, highlighting the relevance of compounds with similar structural features (Vukics et al., 2002).
Advanced Materials and Catalysis
Research on luminescent materials and catalysts includes the study of platinum(II) complexes involving chlorophenyl groups. These studies contribute to our understanding of ligand-ligand interactions, providing insights into the potential applications of "this compound" in materials science and catalysis (Lai et al., 1999).
Biomedical Imaging
The use of chlorophenyl compounds in biomedical imaging, such as the development of thiol-reactive luminophores for fluorescence microscopy, suggests potential research avenues for related compounds in enhancing imaging techniques and targeting specific biological entities (Amoroso et al., 2008).
Antidepressant Mechanisms
The exploration of serotonin 5-HT1A receptor-biased agonists for antidepressant activity, involving compounds with structural similarities, underscores the significance of chlorophenyl and propylphenyl groups in developing new therapeutic agents with specific target mechanisms (Sniecikowska et al., 2019).
Safety and Hazards
properties
IUPAC Name |
(4-chlorophenyl)-(3-propan-2-ylphenyl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN.ClH/c1-11(2)13-4-3-5-14(10-13)16(18)12-6-8-15(17)9-7-12;/h3-11,16H,18H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VABFYKXVPOYZJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)C(C2=CC=C(C=C2)Cl)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19Cl2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.